Cas no 80407-53-0 (5H-Tetrazole-5-thione,1,2-dihydro-1-(3-hydroxyphenyl)-)
80407-53-0 structure
Product Name:5H-Tetrazole-5-thione,1,2-dihydro-1-(3-hydroxyphenyl)-
CAS No:80407-53-0
MF:C7H6N4OS
MW:194.213738918304
CID:730711
PubChem ID:3018934
Update Time:2025-04-19
5H-Tetrazole-5-thione,1,2-dihydro-1-(3-hydroxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 5H-Tetrazole-5-thione,1,2-dihydro-1-(3-hydroxyphenyl)-
- 1-(3-hydroxyphenyl)-2H-tetrazole-5-thione
- 1,2-dihydro-1-(m-hydroxyphenyl)-5H-tetrazole-5-thione
- 1-(3-Hydroxyphenyl)-5-mercaptotetrazole
- 5H-Tetrazole-5-thione,1,2-dihydro-1-(3-hydroxyphenyl)
- EINECS 279-457-5
- 3-(5-Sulfanyl-1H-tetrazol-1-yl)phenol
- MBTOSMSBNFLZQJ-UHFFFAOYSA-N
- 80407-53-0
- SCHEMBL6151739
- NS00060876
- AKOS024341251
- DTXSID701001220
-
- Inchi: 1S/C7H6N4OS/c12-6-3-1-2-5(4-6)11-7(13)8-9-10-11/h1-4,12H,(H,8,10,13)
- InChI Key: MBTOSMSBNFLZQJ-UHFFFAOYSA-N
- SMILES: S=C1N=NNN1C1C=CC=C(C=1)O
Computed Properties
- Exact Mass: 194.02600
- Monoisotopic Mass: 194.026232
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 92.3
- XLogP3: 2.5
Experimental Properties
- Density: 1.63
- Boiling Point: 332.5°C at 760 mmHg
- Flash Point: 154.9°C
- Refractive Index: 1.801
- PSA: 98.82000
- LogP: 1.03050
5H-Tetrazole-5-thione,1,2-dihydro-1-(3-hydroxyphenyl)- Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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